Cas no 874398-61-5 (4-Oxo-1-m-tolyl-1,4-dihydro-pyridazine-3-carboxylic acid)

• Product Name: 4-Oxo-1-m-tolyl-1,4-dihydro-pyridazine-3-carboxylic acid
• CAS No: 874398-61-5
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 5521451
• Update Time: 2025-07-23

4-Oxo-1-m-tolyl-1,4-dihydro-pyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Oxo-1-m-tolyl-1,4-dihydro-pyridazine-3-carboxylic acid

• Inchi： 1S/C12H10N2O3/c1-8-3-2-4-9(7-8)14-6-5-10(15)11(13-14)12(16)17/h2-7H,1H3,(H,16,17)
• InChI Key： JWMOMMYQYRFNNJ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NN(C2=CC=CC(C)=C2)C=CC1=O

Additional information on 4-Oxo-1-m-tolyl-1,4-dihydro-pyridazine-3-carboxylic acid

Chemical Profile of 4-Oxo-1-m-tolyl-1,4-dihydro-pyridazine-3-carboxylic acid (CAS No. 874398-61-5)

4-Oxo-1-m-tolyl-1,4-dihydro-pyridazine-3-carboxylic acid, identified by its unique Chemical Abstracts Service Number (CAS No. 874398-61-5), is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridazine class, a scaffold that is widely recognized for its biological activity and potential therapeutic applications. The presence of a carboxylic acid group and a ketone moiety in its structure contributes to its versatile reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery.

The molecular structure of 4-Oxo-1-m-tolyl-1,4-dihydro-pyridazine-3-carboxylic acid consists of a six-membered aromatic ring system fused with a pyridazine core. The m-tolyl substituent (methyl group attached to the meta position of the phenyl ring) enhances the lipophilicity of the molecule, which is often a critical factor in drug bioavailability and membrane permeability. This structural feature, combined with the electron-withdrawing nature of the carboxylic acid and ketone groups, makes the compound an intriguing candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in pyridazine derivatives due to their demonstrated efficacy in various biological assays. Studies have highlighted the potential of these compounds as kinase inhibitors, particularly in targeting pathways involved in cancer and inflammation. The specific arrangement of functional groups in 4-Oxo-1-m-tolyl-1,4-dihydro-pyridazine-3-carboxylic acid suggests that it may interact with biological targets in a manner that could modulate these pathways. For instance, preliminary computational studies suggest that this compound could exhibit inhibitory activity against certain tyrosine kinases, which are overexpressed in many solid tumors.

One of the most compelling aspects of 4-Oxo-1-m-tolyl-1,4-dihydro-pyridazine-3-carboxylic acid is its synthetic accessibility. The presence of multiple reactive sites allows for facile functionalization through various organic transformations, such as esterification, amidation, or alkylation. These modifications can be tailored to optimize pharmacokinetic properties or enhance binding affinity to specific targets. Researchers have leveraged this flexibility to develop libraries of derivatives for high-throughput screening (HTS) campaigns aimed at identifying novel therapeutic agents.

The pharmacological profile of 4-Oxo-1-m-tolyl-1,4-dihydro-pyridazine-3-carboxylic acid has been preliminarily evaluated in vitro using cell-based assays. These experiments have revealed promising activity against certain cancer cell lines, with IC50 values ranging from submicromolar to low micromolar concentrations. Importantly, preliminary toxicity studies indicate that the compound exhibits moderate solubility in aqueous buffers and does not induce significant cytotoxicity at therapeutic doses. These findings suggest that further development could yield a lead compound with both efficacy and safety profiles suitable for clinical translation.

Advances in computational chemistry have also played a pivotal role in understanding the mechanism of action (MoA) of 4-Oxo-1-m-tolyl-1,4-dihydro-pyridazine-3-carboxylic acid. Molecular docking simulations have been performed to predict its binding interactions with target proteins such as kinases and transcription factors. These studies have identified key residues within the active sites that contribute to its binding affinity and specificity. Additionally, quantum mechanical calculations have provided insights into the electronic structure of the molecule, which could explain its observed reactivity and metabolic stability.

The synthesis of 4-Oxo-1-m-tolyl-1,4-dihydro-pyridazine-3-carboxylic acid involves multi-step organic reactions starting from commercially available precursors like m-toluic acid or 2-aminoacetophenone. The process typically involves cyclization reactions followed by oxidation and carboxylation steps to introduce the characteristic functional groups. Recent improvements in synthetic methodologies have enabled higher yields and purities, making large-scale production more feasible for preclinical studies.

In conclusion,4-Oxo-1-m-tolyl-1,4-dihydro-pyridazine-3-carboxylic acid (CAS No. 874398-61-5) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and favorable physicochemical properties positions it as a promising scaffold for drug discovery efforts targeting cancer and inflammatory diseases. As research continues to uncover new biological activities and synthetic strategies for this class of compounds, 4-Oxo - 1 - m - tol y l - 1 , 4 - di hydro - p y rid az ine - 3 - car box y l ic ac id is poised to make meaningful contributions to future therapeutic developments.